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Compound of Interest

Compound Name: Tellurium dibromide

Cat. No.: B1610629

Essential Safety and Handling Guide for Tellurium
Dibromide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Tellurium dibromide (TeBrz). It is intended for researchers,

scientists, and professionals in drug development who work with this hazardous chemical.
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment

Tellurium dibromide is a corrosive and toxic substance that can cause severe skin burns, eye
damage, and is fatal if inhaled.[1] It is also moisture-sensitive.[2] Proper personal protective
equipment (PPE) is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Standard
) ) European Standard EN 166 or
Eye Protection Goggles or a face shield.
OSHA 29 CFR 1910.133.[2][3]
Hand Protection Protective gloves.

) ] Long-sleeved clothing, lab
Skin and Body Protection .
coat.

Use in a well-ventilated area or
under a chemical fume hood.
[1] If ventilation is insufficient, a
Respiratory Protection NIOSH/MSHA or European EN 149, EN 143.[3]
Standard EN 149 approved
respirator with a particulate
filter is required.[2][3]

Quantitative Safety Data

Parameter Value Reference
Molecular Weight 287.4 g/mol [4]
Melting Point 210 °C (410 °F) [5]
Boiling Point 339 °C (642 °F) [5]

OSHA Permissible Exposure
Limit (PEL) for Tellurium TWA 0.1 mg/m3 [6]

Compounds (as Te)

Operational Plan: Handling Tellurium Dibromide

This section outlines the step-by-step procedure for safely handling Tellurium dibromide in a
laboratory setting.

Pre-Operational Checks

» Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and has a
current inspection certification.
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o Assemble all Materials: Gather all necessary equipment, including Tellurium dibromide,
reagents, glassware, and waste containers, and place them inside the fume hood.

» Inspect PPE: Check all PPE for integrity (e.g., no cracks in goggles, no holes in gloves).

e Locate Emergency Equipment: Confirm the location and accessibility of the nearest safety
shower, eyewash station, and fire extinguisher.[2]

Handling Procedure

e Don PPE: Put on a lab coat, chemical safety goggles, and protective gloves before handling
the reagent.

e Work Within a Fume Hood: Conduct all manipulations of Tellurium dibromide exclusively
within a certified chemical fume hood to avoid inhalation of dust or vapors.[1]

e Avoid Dust Formation: Handle the solid crystalline substance carefully to minimize the
generation of dust.[1]

» Portioning and Weighing: If transferring or weighing, use a contained system (e.g., weighing
boat) and clean any spills immediately.

o Moisture Sensitivity: Keep the container tightly closed when not in use and avoid exposure to
moisture, as it is moisture-sensitive.[1][2]

e Avoid Incompatible Materials: Keep Tellurium dibromide away from strong bases and
oxidizing agents.[2]

Post-Operational Procedure

e Secure the Reagent: Tightly close the Tellurium dibromide container and store it in a
designated, cool, dry, and well-ventilated corrosives area.[1][3]

o Decontaminate Work Area: Wipe down the work surface within the fume hood with an
appropriate cleaning agent.

» Dispose of Waste: Dispose of any contaminated materials (e.g., weighing boats, pipette tips)
in the designated hazardous waste container.
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o Doff PPE: Remove PPE in the correct order (gloves first, then lab coat, then goggles) to
prevent cross-contamination.

o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling.[1]

Emergency and Disposal Plans
First Aid Measures

Immediate medical attention is required for any exposure.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Immediately call a poison center or doctor.[1][2]

» Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.[2][4]

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
also under the eyelids.[2] Remove contact lenses if present and easy to do. Continue rinsing
and seek immediate medical advice.[1]

 Ingestion: Do NOT induce vomiting.[1][2] Rinse mouth with water.[4] Call a physician or
poison control center immediately.[1]

Spill Response

» Evacuate: Evacuate personnel from the immediate area.[1]
o Ventilate: Ensure adequate ventilation.

o Containment: Wear appropriate PPE, including respiratory protection. Sweep up the spilled
solid material, avoiding dust formation, and shovel it into a suitable container for disposal.[1]

[2]

o Decontaminate: Clean the spill area thoroughly.

Disposal Plan
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Waste is classified as hazardous and must be disposed of in accordance with local, state, and
federal regulations.[1]

o Waste Collection: Collect waste Tellurium dibromide and any contaminated materials in a
designated, labeled, and sealed container.

» Storage: Store the waste container in a secure, well-ventilated area, away from incompatible
materials.

» Disposal: Dispose of the contents and container at an approved waste disposal plant.[1] Do
not empty into drains or release into the environment.[1]

Procedural Workflow
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Caption: Workflow for handling Tellurium dibromide, from preparation to emergency
response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Tellurium
dibromide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1610629?utm_src=pdf-body
https://www.benchchem.com/product/b1610629?utm_src=pdf-custom-synthesis
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA75101&PLANT=d__ALF
https://www.fishersci.ie/store/msds?partNumber=11375737&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AA4343909&productDescription=TELL+IV+BROMIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Tellurium-dibromide
https://www.smolecule.com/products/s1921651
https://www.cdc.gov/niosh/npg/npgd0587.html
https://www.benchchem.com/product/b1610629#personal-protective-equipment-for-handling-tellurium-dibromide
https://www.benchchem.com/product/b1610629#personal-protective-equipment-for-handling-tellurium-dibromide
https://www.benchchem.com/product/b1610629#personal-protective-equipment-for-handling-tellurium-dibromide
https://www.benchchem.com/product/b1610629#personal-protective-equipment-for-handling-tellurium-dibromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1610629?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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